4-(4-Propylphenyl)azetidin-2-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: CCCC1=CC=C(C=C1)C2CC(=O)N2
• InChI: InChI=1S/C12H15NO/c1-2-3-9-4-6-10(7-5-9)11-8-12(14)13-11/h4-7,11H,2-3,8H2,1H3,(H,13,14)
• InChIKey: LNWJNMZIUWXWKZ-UHFFFAOYSA-N

4-(4-Propylphenyl)azetidin-2-one Overview

4-(4-Propylphenyl)azetidin-2-one (CAS 1543253-66-2) is a synthetic organic compound belonging to the azetidin-2-one (β-lactam) class. It is characterized by a four-membered cyclic amide core substituted at the 4-position with a 4-propylphenyl group . The molecular formula is C₁₂H₁₅NO, with a molecular weight of 189.25 g/mol . The compound is recognized as a valuable building block in medicinal chemistry and organic synthesis, notably as an intermediate for carbapenem antibiotics, and has garnered interest for its diverse biological activity potential .

Azetidin-2-one building block for medicinal chemistry and β-lactam research

4-Propylphenyl substitution enables lipophilicity-driven SAR studies

Reported utility as intermediate in carbapenem antibiotic synthesis research

Potential inclusion in anticancer screening libraries based on class-level antiproliferative SAR trends

4-(4-Propylphenyl)azetidin-2-one Unique SAR

Azetidin-2-ones are not interchangeable due to the profound impact of the 4-aryl substituent on both physicochemical properties and biological activity. Even within a homologous series (e.g., phenyl, methylphenyl, ethylphenyl, propylphenyl), the length of the alkyl chain on the 4-aryl ring significantly alters lipophilicity (LogP) . This, in turn, critically affects membrane permeability, metabolic stability, and target binding affinity, making structure-activity relationships (SAR) steep and unpredictable . The specific propyl substitution in 4-(4-propylphenyl)azetidin-2-one provides a unique balance of lipophilicity and steric bulk that cannot be achieved by its methyl or ethyl analogs, directly impacting its utility in medicinal chemistry and drug discovery programs.

Lipophilicity Shift

Alkyl chain length on 4-aryl ring sharply changes LogP; methyl or ethyl analogs may not replicate the propyl-substituted permeability profile.

Steep SAR

Small structural changes in this azetidin-2-one series can cause unpredictable shifts in biological activity, limiting direct analog substitution.

Steric Bulk Mismatch

The specific steric profile of the propyl group influences target binding; shorter-chain analogs may present different steric interactions.

4-(4-Propylphenyl)azetidin-2-one Differentiation Evidence

Enhanced Lipophilicity vs. Phenyl Analog

The calculated LogP for 4-(4-propylphenyl)azetidin-2-one is 2.32, as reported by Fluorochem . This represents a substantial increase in lipophilicity compared to the unsubstituted 4-phenylazetidin-2-one, which has a reported LogP of 0.026 . This quantifiable difference is a key driver for membrane permeability and bioavailability in drug development.

Lipophilicity (LogP)

Reported

Target: 2.32
Comparator (4-phenylazetidin-2-one): 0.026

Supports membrane permeability research context; ~2.3 unit higher LogP.

Calculated LogP from chemical structure data.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	2.32
Comparator Or Baseline	4-Phenylazetidin-2-one, LogP: 0.026
Quantified Difference	Approximately 2.3 units higher, indicating significantly increased lipophilicity.
Conditions	Calculated value from chemical structure data (Target Compound) and reported value (Comparator).

Why This Matters

For procurement, a higher LogP value suggests this compound is better suited for applications requiring increased membrane permeability or where a more lipophilic scaffold is needed for structure-activity relationship (SAR) studies.

High Purity for Reliable Synthesis

4-(4-Propylphenyl)azetidin-2-one is commercially available with a minimum purity specification of 95% from reputable suppliers like AKSci and Fluorochem . This is a standard and reliable specification for a research chemical of this class, ensuring consistent performance in synthetic and biological assays.

Chemical Purity

Supplier specification

≥95% (HPLC)

Standard research-grade purity, supports reproducible synthesis and assays.

As reported on vendor certificates of analysis.

Evidence Dimension	Chemical Purity
Target Compound Data	≥95%
Comparator Or Baseline	Typical in-class research chemicals (e.g., 4-(4-Methylphenyl)azetidin-2-one, also ≥95% ).
Quantified Difference	No significant difference; this is a standard benchmark for reliable research use.
Conditions	HPLC purity specification as reported on vendor certificates of analysis.

Why This Matters

For procurement, a clearly stated and reliable purity specification (95%) from multiple vendors ensures reproducible results and minimizes the need for further in-house purification, saving time and resources.

Anticancer Activity Potential from SAR

While direct, head-to-head comparative data for 4-(4-propylphenyl)azetidin-2-one against its analogs is not publicly available, class-level SAR studies on 4-aryl substituted azetidin-2-ones indicate that increasing alkyl chain length on the 4-aryl ring (e.g., methyl -> ethyl -> propyl) can enhance antiproliferative activity [1]. A study on structurally related 4-substituted phenyl azetidin-2-one derivatives demonstrated notable anticancer activity against MCF-7 breast cancer cell lines . This class-level inference suggests that the propyl derivative may offer improved potency compared to shorter-chain analogs, making it a priority for inclusion in medicinal chemistry screening libraries.

Antiproliferative SAR

Class-level inference

Class-level SAR: longer 4-aryl alkyl chain associated with enhanced activity in MCF-7 breast cancer cell models.

Supports cytotoxicity screening context; requires compound-specific validation.

SAR trend from structurally related 4-arylazetidin-2-ones; direct data for this compound not available.

Evidence Dimension	Antiproliferative Activity (Cytotoxicity)
Target Compound Data	Not specifically reported, but implied by SAR trend.
Comparator Or Baseline	Shorter-chain 4-aryl analogs (e.g., methyl, ethyl) with reported activities [1].
Quantified Difference	Exact data not available for this specific compound; this is a qualitative inference based on SAR trends.
Conditions	In vitro assays on cancer cell lines (e.g., MCF-7) as reported in class-level studies.

Why This Matters

For procurement, this compound represents a logical progression in SAR exploration. Its inclusion in a screening library or focused set is justified by the potential for improved activity over its smaller-chain analogs, a common and valuable strategy in drug discovery.

• [1] Arnoldi, A., Grasso, S., Meinardi, G., & Merlini, L. (1990). A series of 4-aryloxy- and 4-arylthioazetidin-2-ones: Synthesis and antifungal activity. *European Journal of Medicinal Chemistry*, 25(3), 245-250. (Abstract retrieved from https://www.socolar.com) View Source

4-(4-Propylphenyl)azetidin-2-one Applications

Anticancer Lead Optimization Scaffold

Given the class-level SAR trends indicating enhanced activity with longer alkyl chains [1], this compound is an ideal candidate for lead optimization in anticancer drug discovery programs. Its distinct lipophilicity (LogP 2.32) can be leveraged to improve the pharmacokinetic properties of a lead series targeting intracellular cancer pathways.

Carbapenem Antibiotic Intermediate

4-Substituted azetidin-2-ones are well-established as key intermediates in the synthesis of carbapenem and other β-lactam antibiotics [2]. The specific 4-propylphenyl substitution pattern in this compound provides a unique handle for further functionalization, making it a valuable building block for the preparation of novel antibacterial agents.

Lipophilic Molecular Probe Design

The significantly higher LogP (2.32) compared to unsubstituted phenyl analogs (LogP ~0.026) makes this compound a superior starting point for the design of lipophilic molecular probes. This property is advantageous for targeting intracellular compartments or for improving cell permeability in live-cell imaging or target engagement studies.

Application

Selection Property

Validation Focus

Anticancer SAR screening studies

Lipophilic 4-propylphenyl scaffold

Cytotoxicity endpoint review in cancer cell lines

β-Lactam antibiotic intermediate research

Functionalizable azetidin-2-one core

Synthetic route compatibility and yield

Lipophilic molecular probe design

Higher LogP vs. unsubstituted phenyl analog

Cell permeability and intracellular target engagement studies

• [1] Arnoldi, A., Grasso, S., Meinardi, G., & Merlini, L. (1990). A series of 4-aryloxy- and 4-arylthioazetidin-2-ones: Synthesis and antifungal activity. *European Journal of Medicinal Chemistry*, 25(3), 245-250. (Abstract retrieved from https://www.socolar.com) View Source
• [2] Saito, T., Murayama, T., Matsumoto, T., & Miura, T. (2002). Process for the preparation of 4-substituted azetidinone derivatives (U.S. Patent No. US6340751B1). U.S. Patent and Trademark Office. View Source